Cas no 39122-11-7 (2,5-Pyrrolidinedione, 3-methyl-3-phenyl-, (3S)-)

• Product Name: 2,5-Pyrrolidinedione, 3-methyl-3-phenyl-, (3S)-
• CAS No: 39122-11-7
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 1501298
• PubChem ID: 854148
• Update Time: 2025-05-19

2,5-Pyrrolidinedione, 3-methyl-3-phenyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 3-methyl-3-phenyl-, (3S)-
• (3S)-3-methyl-3-phenylpyrrolidine-2,5-dione
• DTXSID101339990
• EN300-7543192
• (5S)-5-Methyl-5-phenyl-2,4-imidazolidinedione
• rel-(3r)-3-methyl-3-phenylpyrrolidine-2,5-dione
• 39122-11-7
• EN300-7541534

• Inchi： 1S/C11H11NO2/c1-11(7-9(13)12-10(11)14)8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,12,13,14)/t11-/m0/s1
• InChI Key： UDESUGJZUFALAM-NSHDSACASA-N
• SMILES： O=C1[C@](C)(C2C=CC=CC=2)CC(N1)=O

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17

Additional information on 2,5-Pyrrolidinedione, 3-methyl-3-phenyl-, (3S)-

Introduction to 2,5-Pyrrolidinedione, 3-methyl-3-phenyl-, (3S) and Its Significance in Modern Chemical Research

2,5-Pyrrolidinedione, 3-methyl-3-phenyl-, (3S), identified by its CAS number 39122-11-7, is a compound of considerable interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique pyrrolidinedione core structure and specific stereochemical configuration at the 3-position, has garnered attention for its potential applications in drug development and synthetic chemistry. The (3S) configuration denotes the stereochemical orientation of the chiral center, which is a critical factor in determining the biological activity and pharmacokinetic properties of derivatives of this compound.

The pyrrolidinedione moiety is a versatile scaffold that finds utility in various chemical transformations. Its reactivity stems from the presence of two carbonyl groups adjacent to a nitrogen atom, making it susceptible to nucleophilic addition and condensation reactions. These characteristics have made it a valuable building block in the synthesis of more complex molecules, including heterocyclic compounds and pharmacologically active agents.

In recent years, there has been growing interest in the development of 3-methyl-3-phenylpyrrolidinediones due to their structural similarity to known bioactive molecules. The introduction of a phenyl group at the 3-position enhances the lipophilicity of the compound, which can be advantageous for membrane permeability and metabolic stability. Furthermore, the (3S) configuration has been shown to influence the binding affinity and selectivity of drug candidates, making it a crucial consideration in medicinal chemistry.

Recent studies have highlighted the role of 2,5-pyrrolidinediones in modulating biological pathways associated with inflammation and neurodegeneration. For instance, derivatives of this class have been investigated for their potential to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the production of pro-inflammatory mediators. The structural features of (3S)-2,5-pyrrolidinedione, 3-methyl-3-phenyl- make it a promising candidate for further exploration in this context.

The synthesis of (3S)-2,5-pyrrolidinedione, 3-methyl-3-phenyl- involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral resolution techniques, have been employed to achieve high enantiomeric purity. These synthetic strategies not only underscore the complexity of working with chiral compounds but also highlight the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

The pharmacological profile of CAS no 39122-11-7 has been studied extensively in preclinical models. Preliminary findings suggest that this compound exhibits mild inhibitory activity against certain enzymatic targets, which could be exploited for therapeutic applications. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile. The development of high-throughput screening assays has facilitated rapid testing of large libraries of compounds like this one, expediting the discovery process.

The integration of computational chemistry techniques has also played a pivotal role in understanding the structural properties and potential interactions of (3S)-2,5-pyrrolidinedione, 3-methyl-3-phenyl-. Molecular modeling studies have provided insights into how this compound might bind to biological targets at an atomic level. These simulations have guided experimental efforts by predicting optimal orientations and interactions for drug-receptor complexes.

In conclusion,2,5-Pyrrolidinedione, 3-methyl-3-phenyl-, (3S) represents a fascinating subject of study within chemical research. Its unique structural features and potential biological activities make it a valuable asset for both academic research and industrial applications. As our understanding of molecular interactions continues to evolve,CAS no 39122-11-7 will likely remain at the forefront of investigations aimed at developing novel therapeutic agents.